Methyl[2-methyl-1-(pyridin-3-yl)propyl]amine

• IUPAC Name: N,2-dimethyl-1-pyridin-3-ylpropan-1-amine
• InChI: InChI=1S/C10H16N2/c1-8(2)10(11-3)9-5-4-6-12-7-9/h4-8,10-11H,1-3H3
• InChI Key: DNGNRXXCOAVIDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CN=CC=C1)NC
• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol

Description

“Methyl[2-methyl-1-(pyridin-3-yl)propyl]amine” is a chemical compound with the CAS Number: 1184125-38-9. It has a molecular weight of 164.25. The compound is in liquid form.

Molecular Structure Analysis

The InChI Code for “this compound” is 1S/C10H16N2/c1-8(2)10(11-3)9-5-4-6-12-7-9/h4-8,10-11H,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. The compound’s storage temperature and shipping temperature are not specified in the search results.

Scientific Research Applications

Pharmacological Research

• Kappa-Opioid Receptor Antagonists : A study introduced a novel κ-opioid receptor (KOR) antagonist, highlighting its potential for treating depression and addiction disorders. This compound demonstrated selectivity for KORs and showed antidepressant-like efficacy, reduced the behavioral effects of stress, and attenuated reinstatement of extinguished cocaine-seeking behavior in mice. This points to the therapeutic promise of structurally related compounds in psychiatry and addiction medicine (Grimwood et al., 2011).

Inorganic and Coordination Chemistry

• Metal Complexes and Catalysis : Research on the synthesis and characterization of first-row transition metal complexes with a novel pentadentate amine/imine ligand derived from pyridine underscores the versatility of pyridine-based ligands in forming complexes with potential applications in catalysis, magnetic materials, and sensing technologies (Schmidt et al., 2011).

Organic Synthesis

• Fluorescent Sensors : A fluorescent dye based on the pyrazoloquinoline skeleton and incorporating pyridinyl groups was synthesized for the detection of small inorganic cations. This work showcases the application of pyridine derivatives in developing advanced materials for sensing applications, reflecting the importance of structural modifications for enhanced sensor functionalities (Mac et al., 2010).
• Synthesis of Key Intermediates : The development of a stereoselective process for the synthesis of a key intermediate for antibiotic preparation from pyridinyl compounds. This research highlights the role of pyridine derivatives in the synthesis of pharmaceuticals, demonstrating the utility of these compounds in complex synthetic pathways (Fleck et al., 2003).

Safety and Hazards

“Methyl[2-methyl-1-(pyridin-3-yl)propyl]amine” is associated with several hazard statements including H302, H315, H318, and H335. These codes indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. The compound’s safety data sheet (SDS) provides more detailed safety information.